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Compound of Interest

Compound Name: Diethylene glycol dimethacrylate

Cat. No.: B134921 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Di(ethylene glycol) dimethacrylate (DEGDMA) is a difunctional monomer widely utilized as a

crosslinking agent in the synthesis of polymers for diverse applications, including in the

biomedical and pharmaceutical fields. Its chemical structure, characterized by two terminal

methacrylate groups separated by a flexible diethylene glycol linker, imparts unique properties

to the resulting polymeric networks. This technical guide provides an in-depth overview of the

core chemical properties and molecular structure of DEGDMA, presenting quantitative data in

structured tables and detailing experimental methodologies for its characterization.

Furthermore, this document illustrates the fundamental polymerization pathway of DEGDMA,

offering a valuable resource for researchers and professionals engaged in polymer chemistry

and drug development.

Molecular Structure and Identification
DEGDMA is a clear, colorless liquid.[1] Its molecular structure consists of two methacrylate

units ester-linked to a diethylene glycol chain. This bifunctional nature is the key to its role as a

potent crosslinking agent, enabling the formation of three-dimensional polymer networks.[2]

The key identifiers and structural details of DEGDMA are summarized below:

Chemical Name: Di(ethylene glycol) dimethacrylate[1]
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Synonyms: 2,2'-Oxybisethanol dimethacrylate, 2,2'-Oxydiethyl dimethacrylate[3]

CAS Number: 2358-84-1[1]

Molecular Formula: C12H18O5[1]

Molecular Weight: 242.27 g/mol [1]

SMILES: CC(=C)C(=O)OCCOCCOC(=O)C(=C)C[4]

InChI Key: XFCMNSHQOZQILR-UHFFFAOYSA-N[4]

Physicochemical Properties
The physical and chemical properties of DEGDMA are crucial for its handling, storage, and

application in various polymerization processes. A summary of these properties is presented in

the following tables.

Table 1: Physical Properties of DEGDMA

Property Value Reference

Appearance Clear, colorless liquid [1]

Boiling Point 134 °C at 2 mmHg [1][3][5]

Density 1.082 g/mL at 25 °C [1][3][5]

Refractive Index (n20/D) 1.458 [1][3]

Viscosity Low [6][7]

Table 2: Chemical and Safety Properties of DEGDMA
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Property Value/Information Reference

Solubility
Soluble in chloroform, ethyl

acetate, and methanol
[1]

Stability
Light-sensitive; should be

stored at -20°C
[1]

Hazards
Moderate skin sensitizer, may

cause irritation upon inhalation
[1]

Polymerization of DEGDMA
DEGDMA is a key component in free-radical polymerization, where it acts as a crosslinker to

form a polymer network. The process is initiated by a free-radical initiator, which can be

activated by heat or light. The initiator creates free radicals that react with the vinyl groups of

the DEGDMA monomers, leading to the formation of growing polymer chains. The bifunctional

nature of DEGDMA allows these chains to connect, resulting in a crosslinked, three-

dimensional structure.

Initiator
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Activation
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Propagating Polymer Chain
with Radical End

Initiation
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Figure 1: Free-Radical Polymerization of DEGDMA.

Experimental Protocols
This section provides generalized methodologies for the characterization of DEGDMA. These

protocols are based on standard laboratory techniques and may require optimization for

specific equipment and research needs.

Synthesis of Di(ethylene glycol) dimethacrylate
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This protocol is adapted from the synthesis of ethylene glycol dimethacrylate and outlines a

typical esterification reaction.

Materials:

Diethylene glycol

Methacrylic acid

Sulfuric acid (catalyst)

Hydroquinone (inhibitor)

Sodium carbonate (Na2CO3) solution (5%)

Sodium chloride (NaCl) solution (5%)

Anhydrous magnesium sulfate (MgSO4)

Three-necked flask, condenser, water remover, stirrer

Procedure:

Combine diethylene glycol, methacrylic acid, hydroquinone, and sulfuric acid in a three-

necked flask equipped with a stirrer, condenser, and water remover.

Heat the reaction mixture to approximately 110°C under a nitrogen atmosphere.

Maintain the reaction for several hours, monitoring the progress by measuring the acid index

of the mixture periodically.

Once the reaction is complete (indicated by a stable, low acid index), cool the mixture to

room temperature.

Neutralize the excess acid and catalyst by washing the product three times with a 5%

Na2CO3 solution.

Wash the product twice with a 5% NaCl solution to remove any remaining salts.
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Wash the product with distilled water.

Dry the organic layer over anhydrous MgSO4.

Filter the solution to remove the drying agent.

Remove any remaining volatile components under reduced pressure to obtain the purified

DEGDMA product.

Determination of Physical Properties
Materials:

DEGDMA sample

Thiele tube filled with mineral oil

Thermometer

Small test tube (Durham tube)

Capillary tube (sealed at one end)

Rubber band

Heating source (Bunsen burner or microburner)

Procedure:

Fill the small test tube about half-full with the DEGDMA sample.

Place a capillary tube (sealed end up) into the test tube.

Attach the test tube to the thermometer using a rubber band, ensuring the bottom of the test

tube is level with the thermometer bulb.

Insert the thermometer assembly into the Thiele tube, ensuring the sample is immersed in

the mineral oil.
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Gently heat the side arm of the Thiele tube with a continuous back-and-forth motion.

Observe the capillary tube. As the temperature rises, a stream of bubbles will emerge from

the open end of the capillary tube.

When a continuous stream of bubbles is observed, remove the heat.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube

as the apparatus cools.

Materials:

DEGDMA sample

Pycnometer (a flask with a specific, known volume)

Analytical balance

Procedure:

Carefully clean and dry the pycnometer.

Weigh the empty pycnometer on an analytical balance and record the mass (m1).

Fill the pycnometer with distilled water of a known temperature and density. Weigh the filled

pycnometer and record the mass (m2).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with the DEGDMA sample.

Weigh the pycnometer filled with the DEGDMA sample and record the mass (m3).

The density of the DEGDMA can be calculated using the following formula:

Density_DEGDMA = ((m3 - m1) / (m2 - m1)) * Density_water

Materials:

DEGDMA sample
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Abbe refractometer

Dropper

Lens paper and ethanol for cleaning

Procedure:

Calibrate the Abbe refractometer using a standard liquid with a known refractive index.

Clean the prism surfaces of the refractometer with lens paper and a small amount of ethanol.

Place a few drops of the DEGDMA sample onto the lower prism.

Close the prisms and allow the sample to spread evenly.

Adjust the light source and the focus to obtain a clear and sharp dividing line in the eyepiece.

Align the dividing line with the crosshairs.

Read the refractive index from the scale. Record the temperature at which the measurement

is taken.

Spectroscopic Analysis (FTIR)
This protocol provides a general method for obtaining the infrared spectrum of liquid DEGDMA.

Materials:

DEGDMA sample

Fourier-Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR)

accessory or salt plates (e.g., NaCl or KBr)

Solvent for cleaning (e.g., isopropanol or acetone)

Lens paper

Procedure (using ATR-FTIR):
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Ensure the ATR crystal is clean. If necessary, clean it with a suitable solvent and lens paper.

Record a background spectrum of the empty ATR crystal.

Place a small drop of the DEGDMA sample directly onto the ATR crystal, ensuring the crystal

is fully covered.

Acquire the FTIR spectrum of the sample over the desired wavenumber range (e.g., 4000-

400 cm⁻¹).

After the measurement, clean the ATR crystal thoroughly.

Procedure (using salt plates):

Ensure the salt plates are clean and dry.

Place a small drop of the DEGDMA sample on one salt plate.

Carefully place the second salt plate on top, creating a thin liquid film between the plates.

Place the salt plate assembly in the sample holder of the FTIR spectrometer.

Acquire the FTIR spectrum.

After the measurement, clean the salt plates with a suitable dry solvent.

Applications in Research and Development
DEGDMA is a versatile crosslinking agent with numerous applications in materials science and

drug development.[1] Its ability to form stable, crosslinked polymer networks makes it suitable

for:

Dental Resins and Composites: Enhancing the mechanical strength and durability of dental

restorations.[1]

Coatings and Adhesives: Improving adhesion and resistance to environmental factors.[1]
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Hydrogels for Drug Delivery: The crosslinked network can be designed to control the release

of therapeutic agents. The flexibility of the diethylene glycol linker can influence the swelling

behavior and drug diffusion properties of the hydrogel.

Biomaterials and Tissue Engineering: Creating scaffolds with specific mechanical properties

to support cell growth and tissue regeneration.

Safety and Handling
DEGDMA is classified as a moderate skin sensitizer and can cause irritation upon inhalation.[1]

It has been shown to have cytotoxic and genotoxic effects on human cells.[1] Therefore, it is

crucial to handle DEGDMA with appropriate safety precautions:

Work in a well-ventilated area or a fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid direct contact with skin and eyes. In case of contact, rinse the affected area thoroughly

with water.

Store in a cool, dark place, away from light and sources of ignition, as it is light-sensitive.[1]

Conclusion
Di(ethylene glycol) dimethacrylate is a fundamental building block in polymer chemistry with

significant implications for the development of advanced materials, particularly in the

biomedical and pharmaceutical sectors. A thorough understanding of its chemical properties,

molecular structure, and polymerization behavior is essential for its effective and safe

utilization. This technical guide provides a comprehensive overview of these core aspects,

offering valuable data and methodologies to support researchers and professionals in their

work with this important monomer.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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